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Introduction

The Ac-WEHD-pNA (N-Acetyl-Trp-Glu-His-Asp-p-nitroanilide) assay is a widely used
colorimetric method for the quantitative measurement of the activity of caspase-1 and related
inflammatory caspases, such as caspases-4, -5 and -14.[1][2][3][4][5] Caspase-1, also known
as Interleukin-13 Converting Enzyme (ICE), is a critical cysteine protease involved in the innate
immune response.[6] It plays a central role in the activation of pro-inflammatory cytokines IL-1[3
and IL-18 and induces a form of programmed cell death known as pyroptosis.[1] The activation
of caspase-1 is mediated by multi-protein complexes called inflammasomes, which assemble in
response to pathogenic and endogenous danger signals.[1][2]

This assay utilizes the ability of active caspase-1 to cleave the peptide substrate Ac-WEHD-
PNA, releasing the chromophore p-nitroaniline (pNA).[6] The liberated pNA produces a yellow
color that can be quantified by measuring its absorbance at 405 nm. The intensity of the color
is directly proportional to the caspase-1 activity in the sample.[7]

Principle of the Assay

The assay is based on the enzymatic cleavage of the colorimetric substrate Ac-WEHD-pNA by
active caspase-1. The substrate is a synthetic tetrapeptide corresponding to the cleavage site
in pro-IL-1[3, conjugated to p-nitroaniline. When cleaved by caspase-1, free pNA is released,
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which has a maximum absorbance at 405 nm. The rate of pNA formation is proportional to the
caspase-1 activity and can be measured using a spectrophotometer or a microplate reader.

Signaling Pathway

The activation of caspase-1 is a key event in the inflammatory response and is tightly regulated
by the formation of inflammasomes. The following diagram illustrates a generalized
inflammasome activation pathway leading to caspase-1 cleavage and substrate detection.
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Start: Cell Culture
(Treated and Untreated)

1. Harvest and Pellet Cells
(e.g., 2-5 x 1076 cells)

:

2. Resuspend in Cold Lysis Buffer
Incubate on ice for 10 min

:

3. Centrifuge at 10,000 x g
for 1 min

:

4. Collect Supernatant
(Cytosolic Extract)

:

5. Determine Protein Concentration
(e.g., BCA assay)

:

6. Set up Assay Plate
(Samples, Controls, Standards)

l

7. Add 2X Reaction Buffer

:

8. Add Ac-WEHD-pNA Substrate

l

9. Incubate at 37°C
for 1-2 hours

l

10. Read Absorbance at 405 nm

End: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12367408?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Inflammasome
https://pmc.ncbi.nlm.nih.gov/articles/PMC8429580/
https://www.pnas.org/doi/10.1073/pnas.1414859111
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/KHZ0101_KHZ0102%20pr514%20revA5%20jun1608%20(caspase-9%20colorimetric).pdf
https://www.medchemexpress.com/ac-wehd-pna.html
https://www.cephamls.com/caspase-1-assay-kit-colorimetric-with-ac-yvad-pna-substrate/
https://resources.rndsystems.com/pdfs/datasheets/bf14100.pdf
https://www.benchchem.com/product/b12367408#spectrophotometer-settings-for-ac-wehd-pna-assay-405-nm
https://www.benchchem.com/product/b12367408#spectrophotometer-settings-for-ac-wehd-pna-assay-405-nm
https://www.benchchem.com/product/b12367408#spectrophotometer-settings-for-ac-wehd-pna-assay-405-nm
https://www.benchchem.com/product/b12367408#spectrophotometer-settings-for-ac-wehd-pna-assay-405-nm
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12367408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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